Cas no 2060046-09-3 (2-Chloro-4-(6-fluoropyridin-2-yl)phenol)

• Product Name: 2-Chloro-4-(6-fluoropyridin-2-yl)phenol
• CAS No: 2060046-09-3
• MF: C₁₁H₇ClFNO
• MW: 223.630785226822
• MDL: MFCD30488277
• CID: 5613641
• PubChem ID: 137043836
• Update Time: 2025-06-08

2-Chloro-4-(6-fluoropyridin-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• EN300-330558
• 2060046-09-3
• 2-Chloro-4-(6-fluoropyridin-2-yl)phenol
• CID 137043836
• 2-Chloro-4-(6-fluoro-2-pyridinyl)phenol
• Phenol, 2-chloro-4-(6-fluoro-2-pyridinyl)-

• MDL： MFCD30488277
• Inchi： 1S/C11H7ClFNO/c12-8-6-7(4-5-10(8)15)9-2-1-3-11(13)14-9/h1-6,15H
• InChI Key： GDGBQGWWESWXMM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC=C(N=1)F)O

Computed Properties

• Exact Mass: 223.0200197g/mol
• Monoisotopic Mass: 223.0200197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.375±0.06 g/cm3(Predicted)
• Boiling Point: 340.2±37.0 °C(Predicted)
• pka: 7.09±0.20(Predicted)

Additional information on 2-Chloro-4-(6-fluoropyridin-2-yl)phenol

Introduction to 2-Chloro-4-(6-fluoropyridin-2-yl)phenol (CAS No. 2060046-09-3)

2-Chloro-4-(6-fluoropyridin-2-yl)phenol (CAS No. 2060046-09-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of new therapeutic agents.

The chemical structure of 2-Chloro-4-(6-fluoropyridin-2-yl)phenol consists of a phenolic ring substituted with a chlorine atom at the 2-position and a 6-fluoropyridin-2-yl group at the 4-position. This specific arrangement of functional groups imparts distinct physical and chemical properties to the molecule, which are crucial for its biological activity and potential therapeutic applications.

Recent studies have highlighted the potential of 2-Chloro-4-(6-fluoropyridin-2-yl)phenol in various biological systems. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory and analgesic effects. The presence of the phenolic hydroxyl group and the fluorinated pyridine ring are believed to contribute to these activities by modulating key signaling pathways involved in inflammation and pain.

In addition to its anti-inflammatory properties, 2-Chloro-4-(6-fluoropyridin-2-yl)phenol has shown promise as an antitumor agent. Studies conducted in vitro and in vivo have revealed that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action is thought to involve the disruption of cell cycle progression and induction of apoptosis in cancer cells.

The pharmacokinetic profile of 2-Chloro-4-(6-fluoropyridin-2-yl)phenol has also been investigated, revealing favorable properties such as good oral bioavailability and a reasonable half-life. These characteristics make it a suitable candidate for further development as an oral medication. Moreover, preliminary toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In the context of drug discovery, 2-Chloro-4-(6-fluoropyridin-2-yl)phenol represents a promising lead compound for the development of new drugs targeting inflammatory diseases and cancer. Its unique chemical structure and favorable biological properties make it an attractive candidate for optimization through medicinal chemistry approaches. Researchers are currently exploring various structural modifications to enhance its potency, selectivity, and pharmacokinetic properties.

The potential applications of 2-Chloro-4-(6-fluoropyridin-2-yl)phenol extend beyond its direct therapeutic uses. For example, it can serve as a valuable tool in biochemical research to study the mechanisms underlying inflammation and cancer. Additionally, its structural features make it a useful starting point for the synthesis of more complex molecules with enhanced biological activities.

In conclusion, 2-Chloro-4-(6-fluoropyridin-2-yl)phenol (CAS No. 2060046-09-3) is a multifaceted compound with significant potential in both research and clinical settings. Its unique chemical structure and promising biological activities position it as a valuable asset in the ongoing efforts to develop new therapeutic agents for inflammatory diseases and cancer. Further studies are warranted to fully elucidate its mechanisms of action and optimize its properties for clinical use.